Cas no 177610-84-3 (Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-)
![Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- structure](https://www.kuujia.com/scimg/cas/177610-84-3x300.png)
177610-84-3 structure
Product Name:Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
CAS No:177610-84-3
Molecular Formula:C17H13NO3
Molecular Weight:279.29002
CID:98253
PubChem ID:44377905
Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- Properties
Names and Identifiers
-
- Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
- 7-Oxo-N-phenyl-7,7a-dihydrocyclopropa[b]chromene-1a(1H)-carboxami de
- CHEMBL164739
- 177610-84-3
- SCHEMBL6959539
- AKOS015909612
-
- InChIKey: IQXKCVCVMGJCGV-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H13NO3/c19-15-12-8-4-5-9-14(12)21-17(10-13(15)17)16(20)18-11-6-2-1-3-7-11/h1-9,13H,10H2,(H,18,20)
- SMILES: C1=CC=C(NC(C23CC2C(C2=CC=CC=C2O3)=O)=O)C=C1
Computed Properties
- Exact Mass: 279.08959
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 279.09
- Heavy Atom Count: 21
- Complexity: 457
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 55.4A^2
Experimental Properties
- PSA: 55.4
Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- Related Literature
-
Michael K. Tynan,David W. Johnson,Ben P. Dobson,Karl S. Coleman Nanoscale, 2016,8, 13303-13310
-
M. P. Conte,N. Singh,I. R. Sasselli,B. Escuder Chem. Commun., 2016,52, 13889-13892
-
4. Estimating the binding ability of onium ions with CO2 and π systems: a computational investigation†M. Althaf Hussain,A. Subha Mahadevi,G. Narahari Sastry Phys. Chem. Chem. Phys., 2015,17, 1763-1775
-
Can-Zhong Lu,Chuan-De Wu,Shao-Fang Lu,Jia-Cheng Liu,Qiang-Jin Wu,Hong-Hui Zhuang,Jin-Shun Huang Chem. Commun., 2002, 152-153
-
Ping Li,Boyu Zhu,Yao Xu,Zhiqiang Zhou,Guiwen Hu,Fan Yang,Shijie Xu,Xiaoxiang Zhang Org. Chem. Front., 2020,7, 3480-3485
-
Xiao Chen,Chong Yu,Yi Zhang,Yan-Chao Wu,Yao Ma,Hui-Jing Li Food Funct., 2023,14, 3169-3178
-
Yanmin Qin,Zhongqing Jiang,Liping Guo,Meilin Liu J. Mater. Chem. A, 2019,7, 21270-21279
-
Luminita M. Toma,Régis Y. N. Gengler,Eric B. Prinsen,Petra Rudolf Phys. Chem. Chem. Phys., 2010,12, 12188-12197
177610-84-3 (Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-) Related Products
- 142596-50-7(3-Methoxy-2-nitrobenzonitrile)
- 18830-44-9(Methyl 3,3,3-trifluoropropionate)
- 18043-71-5(Disiloxane,1,1,3,3-tetrakis(1-methylethyl)-)
- 15917-77-8(Nitrogen oxide (15NO)(8CI,9CI))
- 109635-38-3(1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine)
- 19529-00-1(Dihydrotetrakis(triphenylphosphine)ruthenium)
- 13194-69-9(2-Iodo-5-methylaniline)
- 189684-54-6(Ac-VEID-pNA, Colorimetric Substrate)
- 132873-57-5((S)-1-(4-Nitrophenyl)ethanamine Hydrochloride)
- 17454-49-8(1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro-)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html
